Cas no 2310039-91-7 (3-(3-oxo-3-{3-(1H-1,2,4-triazol-1-yl)methylazetidin-1-yl}propyl)-3,4-dihydroquinazolin-4-one)

• Product Name: 3-(3-oxo-3-{3-(1H-1,2,4-triazol-1-yl)methylazetidin-1-yl}propyl)-3,4-dihydroquinazolin-4-one
• CAS No: 2310039-91-7
• MF: C₁₇H₁₈N₆O₂
• MW: 338.363822460175
• CID: 5339741
• Update Time: 2025-05-20

3-(3-oxo-3-{3-(1H-1,2,4-triazol-1-yl)methylazetidin-1-yl}propyl)-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(3-(3-((1H-1,2,4-triazol-1-yl)methyl)azetidin-1-yl)-3-oxopropyl)quinazolin-4(3H)-one
• 3-[3-oxo-3-[3-(1,2,4-triazol-1-ylmethyl)azetidin-1-yl]propyl]quinazolin-4-one
• 3-(3-oxo-3-{3-(1H-1,2,4-triazol-1-yl)methylazetidin-1-yl}propyl)-3,4-dihydroquinazolin-4-one

• Inchi： 1S/C17H18N6O2/c24-16(22-7-13(8-22)9-23-11-18-10-20-23)5-6-21-12-19-15-4-2-1-3-14(15)17(21)25/h1-4,10-13H,5-9H2
• InChI Key： OJAUKDOPCBYWCY-UHFFFAOYSA-N
• SMILES： O=C(CCN1C=NC2C=CC=CC=2C1=O)N1CC(CN2C=NC=N2)C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 547
• XLogP3: 0.1
• Topological Polar Surface Area: 83.7

Additional information on 3-(3-oxo-3-{3-(1H-1,2,4-triazol-1-yl)methylazetidin-1-yl}propyl)-3,4-dihydroquinazolin-4-one

Introduction to 3-(3-oxo-3-{3-(1H-1,2,4-triazol-1-yl)methylazetidin-1-yl}propyl)-3,4-dihydroquinazolin-4-one and Its Significance in Modern Chemical Biology

The compound with the CAS no. 2310039-91-7, known as 3-(3-oxo-3-{3-(1H-1,2,4-triazol-1-yl)methylazetidin-1-yl}propyl)-3,4-dihydroquinazolin-4-one, represents a fascinating intersection of medicinal chemistry and bioorganic synthesis. This intricate molecular structure has garnered attention in the scientific community due to its potential pharmacological properties and the innovative synthetic strategies employed in its preparation.

At the core of this compound's appeal lies its multifaceted scaffold, which combines elements of quinazoline and azetidine moieties. The quinazoline ring system is well-documented for its role in various bioactive molecules, including anticancer and antiviral agents. The introduction of a 3-(1H-1,2,4-triazol-1-yl)methylazetidin-1-yl group further enhances its complexity, suggesting possible interactions with biological targets that are not readily achievable with simpler structures.

Recent advancements in chemical biology have highlighted the importance of heterocyclic compounds in drug discovery. The presence of both triazole and azetidine rings in this molecule suggests a dual functionality that could be exploited for modulating specific biological pathways. For instance, triazole derivatives are known for their stability and bioavailability, while azetidine rings can introduce conformational constraints that may enhance binding affinity to protein targets.

The synthesis of 3-(3-oxo-3-{3-(1H-1,2,4-triazol-1-yl)methylazetidin-1-yl}propyl)-3,4-dihydroquinazolin-4-one represents a significant achievement in synthetic organic chemistry. The use of transition metal-catalyzed reactions and palladium-mediated couplings has enabled the construction of this complex molecule with high precision. Such methodologies are crucial for developing libraries of novel compounds that can be screened for biological activity.

In the context of drug discovery, the structural features of this compound make it a promising candidate for further investigation. The quinazolinone core is a well-established pharmacophore in medicinal chemistry, with numerous derivatives having demonstrated efficacy in preclinical studies. By incorporating additional functional groups such as the triazole and azetidine moieties, researchers aim to fine-tune the pharmacokinetic and pharmacodynamic properties of the compound.

One of the most intriguing aspects of this molecule is its potential to interact with enzymes or receptors involved in critical biological processes. The 3-(1H-1,2,4-triazol-1-yl)methylazetidin-1-yl substituent, in particular, may serve as a key interaction point for binding to biological targets. This region's flexibility and electronic properties could be exploited to develop inhibitors or modulators with high specificity.

The field of chemical biology has seen remarkable progress in recent years, largely driven by the development of innovative synthetic methodologies. The ability to construct complex molecules like 3-(3-oxo-3-{3-(1H-1,2,4-triazol-1-ylmethylazetidin-1-y)}propyl)-3,4-dihydroquinazolin-4-one has opened new avenues for drug discovery. These advances allow researchers to design molecules with precise structural features tailored to interact with specific biological targets.

Furthermore, computational modeling and high-throughput screening techniques have accelerated the process of identifying promising candidates from large libraries of compounds. The integration of these technologies with traditional synthetic approaches has led to the rapid development of novel therapeutic agents. CAS no. 2310039-91-7 exemplifies this synergy between synthetic chemistry and computational biology.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features may also make it useful in other areas such as agrochemicals or material science. The ability to modify its chemical properties allows researchers to explore diverse functionalities without compromising its core structure.

In conclusion,3-(3-oxyo - 0 -{0 - (11 H - 12 ,24 - triazole -11 - ylmethyl) azetidin -11 - yl}) propyI) - 34 - dihydroquinazolin - 44 - one represents a significant advancement in chemical biology and medicinal chemistry. Its complex structure and multifaceted functional groups make it a promising candidate for further investigation into potential therapeutic applications. As synthetic methodologies continue to evolve, CAS no .23l00 39 .91 .7 will undoubtedly play a crucial role in shaping the future of drug discovery.